Cas no 1328062-78-7 (3-Bromo-5-chloro-N-cyclopropyl-benzamide)

• Product Name: 3-Bromo-5-chloro-N-cyclopropyl-benzamide
• CAS No: 1328062-78-7
• MF: C₁₀H₉BrClNO
• MW: 274.54156088829
• MDL: MFCD31613935
• CID: 5074268
• Update Time: 2026-03-01

3-Bromo-5-chloro-N-cyclopropyl-benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-N-cyclopropyl-benzamide
• 3-Bromo-5-chloro-N-cyclopropylbenzamide

• MDL： MFCD31613935
• Inchi： 1S/C10H9BrClNO/c11-7-3-6(4-8(12)5-7)10(14)13-9-1-2-9/h3-5,9H,1-2H2,(H,13,14)
• InChI Key： ARLNMTYTDIFAGA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(NC1CC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-5-chloro-N-cyclopropyl-benzamide

Recent Advances in the Study of 3-Bromo-5-chloro-N-cyclopropyl-benzamide (CAS: 1328062-78-7)

3-Bromo-5-chloro-N-cyclopropyl-benzamide (CAS: 1328062-78-7) is a small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated aromatic structure and cyclopropylamide moiety, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activity in preclinical models.

One of the key areas of interest is the role of 3-Bromo-5-chloro-N-cyclopropyl-benzamide in modulating protein kinase activity. Kinases are critical regulators of cellular processes, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Recent research has demonstrated that this compound exhibits selective inhibition against specific kinase targets, making it a valuable candidate for further drug development. Structural-activity relationship (SAR) studies have been conducted to refine its potency and selectivity, with modifications to the bromo and chloro substituents showing significant impact on binding affinity.

In addition to its kinase inhibitory properties, 3-Bromo-5-chloro-N-cyclopropyl-benzamide has also been investigated for its antimicrobial potential. Preliminary studies indicate that the compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to confirm this hypothesis. These findings highlight the compound's versatility and its potential as a scaffold for developing novel antimicrobial agents.

The synthesis of 3-Bromo-5-chloro-N-cyclopropyl-benzamide has been another focal point of recent research. Optimized synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. Advances in catalytic methods and solvent selection have contributed to more efficient and scalable production processes, which are essential for transitioning from laboratory-scale synthesis to industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 3-Bromo-5-chloro-N-cyclopropyl-benzamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's unique chemical properties and diverse biological activities make it a compelling subject for ongoing research. Future directions may include the development of derivatives with enhanced pharmacological profiles and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, 3-Bromo-5-chloro-N-cyclopropyl-benzamide (CAS: 1328062-78-7) represents a promising lead compound in the fields of kinase inhibition and antimicrobial therapy. Recent studies have provided valuable insights into its mechanism of action, synthetic optimization, and biological activity, paving the way for future drug development efforts. Continued research will be essential to fully realize its therapeutic potential and address the remaining challenges in its clinical application.